Cas no 187962-16-9 (2-Thiophenecarboxylicacid, 4-fluoro-3-methyl-)

• Product Name: 2-Thiophenecarboxylicacid, 4-fluoro-3-methyl-
• CAS No: 187962-16-9
• MF: C₆H₅FO₂S
• MW: 160.166104078293
• CID: 115151
• PubChem ID: 15311928
• Update Time: 2025-04-18

2-Thiophenecarboxylicacid, 4-fluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 4-fluoro-3-methyl-
• 4-fluoro-3-methylthiophene-2-carboxylic acid
• 2-Thiophenecarboxylicacid,4-fluoro-3-methyl-(9CI)
• DTXSID60571281
• 187962-16-9

• Inchi： 1S/C6H5FO2S/c1-3-4(7)2-10-5(3)6(8)9/h2H,1H3,(H,8,9)
• InChI Key： KCTKTYADQWAXNB-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)=C1C(=O)O)F

Computed Properties

• Exact Mass: 159.99942873g/mol
• Monoisotopic Mass: 159.99942873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids